Cas no 65039-74-9 (b-D-Glucopyranosiduronic acid,4-(5,7-dihydroxy-3,6-dimethoxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl)

• Product Name: b-D-Glucopyranosiduronic acid,4-(5,7-dihydroxy-3,6-dimethoxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl
• CAS No: 65039-74-9
• MF: C₂₃H₂₂O₁₄
• MW: 522.412388324738
• CID: 515834
• PubChem ID: 21722022
• Update Time: 2024-03-01

b-D-Glucopyranosiduronic acid,4-(5,7-dihydroxy-3,6-dimethoxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-(5,7-dihydroxy-3,6-dimethoxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl
• Spinatoside
• β-D-Glucopyranosiduronic acid, 4-(5,7-dihydroxy-3,6-dimethoxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl
• AKOS040734588
• beta-D-Glucopyranosiduronic acid, 4-(5,7-dihydroxy-3,6-dimethoxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl
• (2S,3S,4S,5R,6S)-6-[4-(5,7-dihydroxy-3,6-dimethoxy-4-oxo-4H-chromen-2-yl)-2-hydroxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 65039-74-9
• DTXSID001318230
• CHEBI:169144
• Axillarin 4'-glucuronide
• (2S,3S,4S,5R,6S)-6-[4-(5,7-dihydroxy-3,6-dimethoxy-4-oxochromen-2-yl)-2-hydroxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid

• Inchi： 1S/C23H22O14/c1-33-19-9(25)6-11-12(13(19)26)14(27)20(34-2)18(35-11)7-3-4-10(8(24)5-7)36-23-17(30)15(28)16(29)21(37-23)22(31)32/h3-6,15-17,21,23-26,28-30H,1-2H3,(H,31,32)/t15-,16-,17+,21-,23+/m0/s1
• InChI Key： YIDAQAJEKNRLJS-QJAHINBCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC(C2=C(C(C3C(=C(C(=CC=3O2)O)OC)O)=O)OC)=CC=1O

Computed Properties

• Exact Mass: 522.10095537g/mol
• Monoisotopic Mass: 522.10095537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 222Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glucuronides